Cas no 1250044-62-2 ([2-(4,5-dimethyl-1H-imidazol-1-yl)ethyl](methyl)amine)

• Product Name: [2-(4,5-dimethyl-1H-imidazol-1-yl)ethyl](methyl)amine
• CAS No: 1250044-62-2
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 6434927
• PubChem ID: 62350035
• Update Time: 2025-06-18

[2-(4,5-dimethyl-1H-imidazol-1-yl)ethyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24596179
• EN300-6278494
• 1250044-62-2
• AKOS011635158
• [2-(4,5-dimethyl-1H-imidazol-1-yl)ethyl](methyl)amine

• Inchi： 1S/C8H15N3/c1-7-8(2)11(6-10-7)5-4-9-3/h6,9H,4-5H2,1-3H3
• InChI Key： NJUZAWRVGFUPNK-UHFFFAOYSA-N
• SMILES： N1(C=NC(C)=C1C)CCNC

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.8Ų

Additional information on [2-(4,5-dimethyl-1H-imidazol-1-yl)ethyl](methyl)amine

Professional Introduction to [2-(4,5-dimethyl-1H-imidazol-1-yl)ethyl](methyl)amine and CAS No. 1250044-62-2

[2-(4,5-dimethyl-1H-imidazol-1-yl)ethyl](methyl)amine is a specialized organic compound characterized by its unique chemical structure and functional properties. This compound, identified by the CAS number 1250044-62-2, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and biochemical studies.

The molecular structure of [2-(4,5-dimethyl-1H-imidazol-1-yl)ethyl](methyl)amine consists of a complex arrangement of atoms, including carbon, hydrogen, and nitrogen. The presence of a dimethylimidazole moiety in its backbone contributes to its distinct chemical behavior and reactivity. This feature makes it a valuable candidate for further investigation in synthetic chemistry and medicinal chemistry.

Recent advancements in the field of chemical biology have highlighted the importance of imidazole derivatives in the development of novel therapeutic agents. The dimethylimidazole component in [2-(4,5-dimethyl-1H-imidazol-1-yl)ethyl](methyl)amine has been shown to exhibit promising interactions with biological targets, making it a potential lead compound for drug discovery efforts. Studies have demonstrated its ability to modulate various enzymatic pathways, which could be exploited for therapeutic purposes.

In the context of pharmaceutical research, [2-(4,5-dimethyl-1H-imidazol-1-yl)ethyl](methyl)amine has been explored for its potential role in the synthesis of small-molecule inhibitors. These inhibitors could target a wide range of diseases, including inflammatory disorders and neurological conditions. The compound's unique structural features allow it to engage with biological receptors and enzymes in a highly specific manner, which is crucial for developing effective and selective drugs.

The synthesis of [2-(4,5-dimethyl-1H-imidazol-1-yl)ethyl](methyl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of high-performance chromatography and spectroscopic techniques has further enhanced the quality control process.

Current research is focused on understanding the pharmacological properties of [2-(4,5-dimethyl-1H-imidazol-1-yl)ethyl](methyl)amine at a molecular level. Computational modeling and experimental studies have provided insights into its mechanism of action, which is essential for designing next-generation drugs. The compound's ability to interact with biological targets suggests its potential as a scaffold for structure-based drug design.

The impact of [2-(4,5-dimethyl-1H-imidazol-1-yl)ethyl](methyl)amine on drug development extends beyond academic research. Pharmaceutical companies are increasingly interested in exploring novel compounds like this one for their therapeutic potential. Collaborative efforts between academia and industry are fostering innovation in drug discovery, leading to faster translation of research findings into clinical applications.

As our understanding of complex biological systems continues to grow, compounds like [2-(4,5-dimethyl-1H-imidazol-1-yl)ethyl](methyl)amine will play a crucial role in addressing unmet medical needs. The versatility of this compound makes it a valuable tool for researchers investigating new therapeutic strategies across various disease areas. Its unique properties are likely to drive further exploration in both fundamental chemistry and applied pharmaceutical sciences.

The future prospects for [2-(4,5-dimethyl-1H-imidazol-1-yl)ethyl](methyl)amine are bright, with ongoing studies aimed at uncovering new applications and refining its synthetic pathways. As research progresses, this compound is expected to contribute significantly to advancements in medicine and biotechnology. Its potential as a building block for novel drugs underscores the importance of continued investment in chemical research and development.